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Compound of Interest

5-Chloro-2-ethylimidazo[1,2-
Compound Name:

ajpyrazine
CAS No.: 1053655-70-1
Cat. No.: B1498848

Get Quote

Executive Summary & Compound Identification

This guide provides a definitive, step-by-step protocol for the disposal of 5-Chloro-2-
ethylimidazo[1,2-a]pyrazine (CAS: 1053655-70-1).[1] As a halogenated heteroaromatic
intermediate commonly used in drug discovery (specifically kinase inhibitor synthesis), this
compound requires strict segregation from non-halogenated waste streams to prevent the
formation of dioxins during incineration and to comply with EPA RCRA regulations.

Improper disposal (e.g., drain pouring or mixing with general trash) is a critical violation of
federal safety standards.[1]

Chemical Profile
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Property Detail

Chemical Name 5-Chloro-2-ethylimidazo[1,2-a]pyrazine
CAS Number 1053655-70-1

Molecular Formula CsHsCIN3

Molecular Weight 181.62 g/mol

Physical State Solid (typically off-white to yellow powder)

Irritant / Harmful (Acute Tox. 4, Skin Irrit. 2, Eye
Irrit.[1][2][3][4] 2A)

Hazard Class

Waste Stream Halogenated Organic (Must be incinerated)

Hazard Assessment & Pre-Disposal Handling

Before initiating disposal, you must validate the state of the material. This compound is a
halogenated organic solid. Its chlorine atom dictates the disposal pathway.

Critical Safety Hazards

 Inhalation/Contact: Causes serious eye irritation and skin sensitization. High potency is
possible due to its structural similarity to bioactive kinase inhibitors.

« Environmental: Halogenated heterocycles are often persistent and toxic to aquatic life.

¢ Reactivity: Stable under normal conditions but emits toxic fumes (NOx, HCI) upon
combustion.

Pre-Disposal Checklist

e Segregation: Do NOT mix with non-halogenated solvents (e.g., Acetone, Ethanol) unless the
entire mixture is labeled as halogenated.

» Containment: Ensure the material is in a screw-top glass or compatible polyethylene
container.

» Labeling: Apply a hazardous waste label immediately upon declaring it waste.
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Disposal Workflows
A. Solid Waste (Pure Substance)

Applicable for: Expired reagent, excess synthesis product, or degraded solids.

o Transfer: Move the solid material into a dedicated "Halogenated Organic Solid" waste
container.

o Note: If the original container is <50 mL, you may discard the entire container into the
waste stream to avoid dust generation.

e Labeling: Mark the tag with the full chemical name (no abbreviations) and check "Toxic" and
"Irritant”.

o Storage: Store in the Satellite Accumulation Area (SAA) until pickup.

B. Liquid Waste (Mother Liquors/Solutions)

Applicable for: Reaction mixtures or HPLC effluents containing the compound.

e Segregation: Pour into the "Halogenated Solvent Waste" carboy (typically blue or yellow
cans in many labs).

o Crucial: Even if dissolved in methanol (non-halogenated), the presence of the chlorinated
solute classifies the entire mixture as halogenated for incineration purposes.

o Compatibility Check: Ensure the waste carboy does not contain strong oxidizers or acids that
could react with the imidazopyrazine nitrogen.

C. Contaminated Debris

Applicable for: Gloves, weighing boats, and paper towels.[1]
e Bagging: Place items in a clear polyethylene bag (minimum 4 mil thickness).
e Double Containment: If the debris is heavily soiled (visible powder), double bag it.

e Tagging: Label as "Debris Contaminated with Halogenated Organics".
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Visualized Disposal Decision Tree

The following diagram outlines the logical flow for determining the correct waste stream for 5-
Chloro-2-ethylimidazo[1,2-a]pyrazine.

Waste Generation:
5-Chloro-2-ethylimidazo[1,2-a]pyrazine

[ Determine Physical State ]

. . Contaminated Items
Solution / Mother Liquor j (Gloves, Paper)

Solid / Powder

Pack in wide-mouth jar. Pour into Halogenated Carboy. Place in chemically resistant bag.
Label 'Toxic Solid'". Do NOT drain dispose. Seal & Label.

Stream: Halogenated Organic Solid Stream: Halogenated Solvent Waste Stream: Hazardous Debris

(High Temp Incineration) (Fuel Blending/Incineration) (Double Bagged)

Click to download full resolution via product page
Figure 1: Logical decision tree for segregating waste streams based on physical state.[1]

Emergency Spill Response Protocol

In the event of a spill, immediate action is required to prevent exposure and environmental
contamination.
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4. CLEAN
Scoop material into
disposable container.

5. DISPOSE
Label as 'Spill Debris'.
Contact EHS.

1. ALERT
Notify personnel.
Evacuate immediate area.

2. PPE
Don Nitrile gloves,
Safety Goggles, Lab Coat.

3. CONTAIN
Cover with absorbent pads
or damp paper towels (if solid).

Click to download full resolution via product page
Figure 2: Immediate response workflow for laboratory spills.
Spill Cleanup Steps:

 |solate: Mark the area. If powder is airborne, evacuate the lab for 15 minutes to allow
settling.

» Protect: Wear standard PPE (Nitrile gloves, goggles). A dust mask (N95) is recommended if
handling dry powder.

e Absorb:

o For Solids: Do not dry sweep. Cover with wet paper towels to suppress dust, then scoop
up.

o For Liquids: Use a universal absorbent pad or vermiculite.

o Decontaminate: Wipe the surface with a soap/water solution. Place all cleanup materials into
the hazardous waste bag.

Regulatory & Compliance Data
Waste Codes (RCRA/EPA)

While this specific intermediate is not explicitly P-listed or U-listed, it falls under the
"Characteristic" or "Generator Knowledge" rules for halogenated waste.[1]
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Classification Code/Description Reason

Non-Regulated Hazardous Unless ignitable (D001), it is

Primary Waste Code . - -
Waste (or State Specific) often classified by toxicity.[1]

Requires destructive
Halogen Content > 1,000 ppm Halogens incineration (800°C+) to
destroy the C-Cl bond.[1]

Not typically regulated as

Dangerous Goods in small
DOT Shipping quantities, but treat as Class 9

(Environmentally Hazardous)

for bulk transport.

Documentation Requirements[1][3][4][5][6][7]1[8]

o Waste Tag: Must list "5-Chloro-2-ethylimidazo[1,2-a]pyrazine" and "Halogenated".[1]

e SDS Access: Maintain a digital or physical copy of the Safety Data Sheet (SDS) near the
waste accumulation area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1498848?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/391954-17-9.html
https://www.sigmaaldrich.com/US/en/product/aldrich/685771
https://www.fishersci.com/store/msds?partNumber=AAL1189906&productDescription=5-CHLRO-1-METHLIMIDAZOLE+98+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.angenechemical.com/sds/120118-14-1.pdf
https://fluorochem.co.uk/product/F908946/
https://wap.guidechem.com/encyclopedia/6-ethenyl-n-ethylimidazo-1-2-a-dic2656040.html
https://www.bldpharm.com/products/1289082-44-5.html
https://www.chem960.com/casfl/27721/
https://www.oc-praktikum.de/nop/en/articles/pdf/SolventRecyclingDisposal_en.pdf
https://www.benchchem.com/product/b1498848/docs#5-chloro-2-ethylimidazo-1-2-a-pyrazine-proper-disposal-procedures
https://www.benchchem.com/product/b1498848/docs#5-chloro-2-ethylimidazo-1-2-a-pyrazine-proper-disposal-procedures
https://www.benchchem.com/product/b1498848/docs#5-chloro-2-ethylimidazo-1-2-a-pyrazine-proper-disposal-procedures
https://www.benchchem.com/product/b1498848/docs#5-chloro-2-ethylimidazo-1-2-a-pyrazine-proper-disposal-procedures
https://www.benchchem.com/product/b1498848?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1498848?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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